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Compound of Interest

Compound Name: Sceptrin dihydrochloride

Cat. No.: B12336639 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Sceptrin is a dimeric bromopyrrole alkaloid originally isolated from marine sponges of the

genus Agelas. As a natural product, it has garnered significant interest within the scientific

community due to its diverse biological activities, including antibiotic, anti-muscarinic, and cell

motility inhibitory properties. This guide provides a comprehensive overview of the technical

information available for Sceptrin dihydrochloride, with a focus on its chemical properties,

biological functions, and the experimental methodologies used to characterize it.

Chemical and Physical Properties
Sceptrin dihydrochloride is a complex molecule with a distinct chemical structure. The

quantitative data available for this compound are summarized in the table below.
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Property Value Source

CAS Number 79703-25-6 [AdipoGen, SCBT]

Molecular Formula C₂₂H₂₄Br₂N₁₀O₂ · 2HCl [AdipoGen, SCBT]

Molecular Weight 693.23 g/mol [SCBT]

Appearance Amorphous powder [AdipoGen]

Purity ≥97% (HPLC) [AdipoGen, SCBT]

Solubility Soluble in DMSO or ethanol [AdipoGen]

Storage

Store at -20°C, protected from

light. Stable for at least 2

years.

[AdipoGen]

Note: Specific quantitative solubility data (e.g., mg/mL) in DMSO and ethanol are not readily

available in the reviewed literature.

Biological Activity and Mechanism of Action
Sceptrin exhibits a range of biological activities, making it a molecule of interest for further

investigation and potential therapeutic development.

Antibiotic Activity
Sceptrin demonstrates broad-spectrum antibiotic activity against both Gram-positive and Gram-

negative bacteria.[1] At its minimum inhibitory concentration (MIC), it has a bacteriostatic effect

on exponentially growing Escherichia coli, causing the formation of cell chains.[2] At

concentrations higher than the MIC, it becomes bactericidal, leading to the formation of

spheroplasts and inhibiting the incorporation of radiolabeled precursors for DNA, RNA, and

protein synthesis.[2]

The primary antibacterial mechanism of action involves the binding of Sceptrin to MreB, a

bacterial protein homologous to eukaryotic actin.[1] This interaction disrupts the bacterial cell

wall synthesis machinery.
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Note: Specific MIC values for Sceptrin against a broad range of bacterial species are not

consistently reported in the available literature.

Cell Motility Inhibition
Sceptrin is a potent inhibitor of cell motility in various cancer cell lines, including HeLa, MDA-

MB-231, and A549.[3][4] It impairs both random and factor-induced cell migration by targeting a

central process in the cell motility machinery.[3] This inhibitory effect is, at least in part, due to

its ability to inhibit cell contractility.[3] Sceptrin has been shown to be non-toxic at

concentrations double the amount required for its maximal inhibitory effect on cell motility.[3]

The mechanism underlying its anti-motility effect is its direct binding to monomeric actin, which

disrupts the polymerization of actin into microfilaments.[1] These microfilaments are essential

for the dynamic cellular processes required for cell movement.

Note: Specific IC₅₀ values for cell motility inhibition in different cancer cell lines are not

consistently available in the reviewed literature.

Anti-muscarinic Activity
Sceptrin acts as a competitive inhibitor of muscarinic acetylcholine receptors (mAChRs).[1][5]

In competition experiments with ³H-QNB, Sceptrin showed a higher potency for these receptors

compared to other related compounds like oroidin and dibromosceptrin.[5] Scatchard analysis

has confirmed its competitive binding nature.[5]

Signaling Pathways
Bacterial Cytoskeleton Signaling
In bacteria, Sceptrin directly targets the MreB protein, a key component of the prokaryotic

cytoskeleton. The binding of Sceptrin to MreB disrupts its function in maintaining cell shape and

guiding cell wall synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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